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Compound of Interest

2-Amino-4-methoxy-5-
Compound Name: , .
nitrobenzonitrile

Cat. No.: B597350

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the characterization data for 2-Amino-4-
methoxy-5-nitrobenzonitrile and its commercially available, structurally related alternatives.
Due to the limited availability of direct experimental data for 2-Amino-4-methoxy-5-
nitrobenzonitrile, this document leverages comprehensive data from its close structural
analogs to provide a valuable comparative resource for research and development purposes.

Physicochemical and Spectroscopic Data
Comparison

The following table summarizes the available physicochemical and spectroscopic data for 2-
Amino-4-methoxy-5-nitrobenzonitrile and its selected analogs. Direct experimental data for
the target compound is limited; therefore, predicted values and data from closely related
compounds are provided for comparative purposes.
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2-Amino-4-
methoxy-5-
nitrobenzonitri

2-Amino-5-

2-Amino-5-

(benzyloxy)-4-

4-

Property nitrobenzonitri Nitrobenzonitri
le | methoxybenzo |
e e
(Predicted/Lim nitrile
ited Data)
Molecular
CsH7N30s3 C7HsN30:2 Ci15H14N202 C7HaN20:2
Formula
Molecular Weight  193.16 g/mol 163.13 g/mol 254.28 g/mol 148.12 g/mol
CAS Number 1269292-82-1 17420-30-3 192869-57-1 619-72-7
Melting Point ] )
0 Not available 200-207 Not available 144-147
» ) 454.4 + 45.0 ) ) .
Boiling Point (°C) ) Not available Not available Not available
(Predicted)
_ 1.40+0.1 _ _ _
Density (g/cm3) ) Not available Not available Not available
(Predicted)
7.42-7.28 (m,
5H), 6.81 (s, 1H),
8.35 (d, J=8.0Hz,
1H NMR (CDCls, _ _ 6.23 (s, 1H), 5.01
Not available Not available 2H), 7.89 (d,
3 ppm) (s, 2H), 4.19 (b,
J=8.0Hz, 2H)[2]
2H), 3.85 (s, 3H)
[1]
155.5, 146.6,
140.6, 136.5,
128.6, 128.1, 150.0, 133.4,
13C NMR (CDCls, _ _
5 ) Not available Not available 127.5, 118.1, 124.2, 118.2,
m
PP 117.0, 99.0, 116.7[2]
86.3, 72.1,
55.9[1]
. . 3359, 2202, _
IR (KBr, cm~1) Not available Data available[3] Data available
1508[1]
Mass Spec (m/z)  Not available [M]* 163[3] [M]* 254.2[1] [M]*+ 148
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Experimental Protocols

Detailed experimental protocols are crucial for the reproducibility of scientific findings. Below is
a representative protocol for the synthesis of a close structural analog, 2-Amino-5-
(benzyloxy)-4-methoxybenzonitrile, which can be adapted for the synthesis of 2-Amino-4-
methoxy-5-nitrobenzonitrile with appropriate starting materials.

Synthesis of 2-Amino-5-(benzyloxy)-4-methoxybenzonitrile[1]

» Reaction Setup: To a solution of Tin(ll) chloride (2.00 g, 10.55 mmol) in concentrated
hydrochloric acid (4 mL) and acetic acid (14 mL), add Benzonitrile, 4-Methoxy-2-nitro-5-
(phenylMethoxy)- (1.00 g, 3.52 mmol).

e Reaction Conditions: Stir the resulting solution at 60°C for 1 hour.

o Work-up: Allow the solution to cool to room temperature. Adjust the pH to 10 by addinga 2 M
NaOH solution.

» Extraction: Extract the aqueous solution with dichloromethane.

 Purification: Dry the combined organic layers over MgSQOa and evaporate the solvent. Purify
the residue by column chromatography using a hexane/ethyl acetate gradient (4:1 to 1:1) to
yield the final product.

Experimental Workflow Visualization

The following diagram illustrates a general workflow for the synthesis and purification of
substituted aminobenzonitriles, based on the protocol described above.

Starting Materials:

Final Product:
Substituted Aminobenzonitrile

||||||||| Purification
‘ - Drying (e.g., MgSO4)
- Column Chromatography

= Reduction Reaction
- Reducing Agent (e.g., SnClz) (e.g., 60°C, 1h)
- Acid (e.g., HCI, Acetic Acid)

Click to download full resolution via product page

Caption: Synthetic workflow for substituted aminobenzonitriles.
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This guide provides a foundational comparison for researchers working with 2-Amino-4-
methoxy-5-nitrobenzonitrile and related compounds. While direct experimental data for the
target molecule remains scarce, the provided information on its analogs offers valuable insights
into its expected properties and synthetic pathways. Researchers are encouraged to perform
their own characterization for novel applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b597350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

